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Compound of Interest

Compound Name: UNC4976 TFA

Cat. No.: B12390503

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing UNC4976 TFA, a potent and
cell-permeable positive allosteric modulator (PAM) of the Chromobox homolog 7 (CBX7)
chromodomain, in various cellular assays. UNC4976 TFA facilitates the study of Polycomb
Repressive Complex 1 (PRC1) function and its role in gene regulation.

Introduction to UNC4976 TFA

UNC4976 is a peptidomimetic compound that acts as a positive allosteric modulator of the
CBX7 chromodomain's interaction with nucleic acids.[1][2] This modulation enhances the non-
specific binding of CBX7 to DNA and RNA, leading to a re-equilibration of PRC1 away from its
canonical H3K27me3 target genes.[1][2] This activity makes UNC4976 a valuable chemical
probe for investigating the biological roles of PRC1 and for potential therapeutic development.

Chemical Properties:
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Property Value Source
Molecular Formula C49H71F3N6010 [3]
Molecular Weight 961.12 g/mol [3]

50 mg/mL (52.02 mM) in
Solubility DMSO (ultrasonication may be  [3]

required)

-80°C for 2 years, -20°C for 1
Storage (Powder) ] [3]
year (sealed from moisture)

) -80°C for 6 months, -20°C for 1
Storage (in Solvent) ) [4]
month (sealed from moisture)

Mechanism of Action: Modulation of PRC1

UNC4976 TFA targets CBX7, a core component of the canonical PRC1 complex. The PRC1
complex plays a crucial role in gene silencing and epigenetic regulation.[5][6] UNC4976
enhances the affinity of the CBX7 chromodomain for nucleic acids, which in turn displaces the
PRC1 complex from its target gene promoters marked by H3K27me3. This leads to the de-
repression of PRC1 target genes.

Diagram 1: UNC4976 TFA Mechanism of Action.

Recommended Concentrations for Cellular Assays

The optimal concentration of UNC4976 TFA will vary depending on the cell type, assay
duration, and specific experimental goals. Below is a summary of concentrations reported in
the literature, which can be used as a starting point for optimization.
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. Concentrati  Treatment
Assay Type Cell Line . Outcome Reference
on Duration
Mouse
_ De-
GFP Reporter  Embryonic EC50: 3.207 )
48 hours repression of  [1][7]
Assay Stem Cells +0.352 uM
GFP reporter

(MESCs)
Chromatin Mouse Displacement
Immunopreci Embryonic of CBX7-

o 20 uM 4 hours [1]
pitation Stem Cells PRC1 from
(ChlP-seq) (MmESCs) target genes
Reverse

o Increased
Transcription ,
o 6 UM and 20 - expression of
Quantitative HEK293 Not specified [1]
UM Polycomb
PCR (RT-
target genes
gPCR)
Cell Viability Mouse Weak toxicity
Assay Embryonic B observed
i Upto 100 uM  Not specified [1]
(CellTiter- Stem Cells only at 100
Glo) (MESCs) Y

Experimental Protocols

Note on TFA Salt: UNC4976 is supplied as a trifluoroacetic acid (TFA) salt. While generally

well-tolerated in cell culture at low concentrations, it is advisable to include a vehicle control

(e.g., DMSO) and a TFA salt control in sensitive assays to account for any potential non-

specific effects.

Stock Solution Preparation

o Material: UNC4976 TFA powder, DMSO (cell culture grade).

e Procedure:

o To prepare a 10 mM stock solution, dissolve 9.61 mg of UNC4976 TFA in 1 mL of DMSO.
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o Vortex and/or use an ultrasonic bath to ensure complete dissolution.[3]

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store aliquots at -80°C for up to 6 months.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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